Cas no 947149-88-4 (N,N,3-Trimethylpyrrolidin-3-amine)

• Product Name: N,N,3-Trimethylpyrrolidin-3-amine
• CAS No: 947149-88-4
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD11226872
• CID: 1082207
• PubChem ID: 45489883
• Update Time: 2025-10-05

N,N,3-Trimethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N,3-Trimethylpyrrolidin-3-amine
• 3-Pyrrolidinamine, N,N,3-trimethyl-
• S11-0058
• dimethyl-(3-methyl-pyrrolidin-3-yl)-amine
• SCHEMBL4287458
• FT-0653950
• BHGAPHJDUGWGCK-UHFFFAOYSA-N
• AKOS006324350
• DTXSID50670494
• 947149-88-4
• EN300-362818
• DB-012489

• MDL： MFCD11226872
• Inchi： 1S/C7H16N2/c1-7(9(2)3)4-5-8-6-7/h8H,4-6H2,1-3H3
• InChI Key： BHGAPHJDUGWGCK-UHFFFAOYSA-N
• SMILES： N(C)(C)C1(C)CNCC1

Computed Properties

• Exact Mass: 128.13100
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 0.62880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on N,N,3-Trimethylpyrrolidin-3-amine

Research Brief on N,N,3-Trimethylpyrrolidin-3-amine (CAS: 947149-88-4) in Chemical Biology and Pharmaceutical Applications

N,N,3-Trimethylpyrrolidin-3-amine (CAS: 947149-88-4) is a structurally unique pyrrolidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its tertiary amine functionality and methyl substitutions at the 3-position, serves as a versatile building block in medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the development of novel sigma-1 receptor ligands. Researchers utilized N,N,3-Trimethylpyrrolidin-3-amine to construct a series of analogs showing promising binding affinities (Ki values ranging from 15-80 nM) and selectivity profiles. The structural flexibility of this amine allowed for efficient modifications at both the nitrogen and carbon centers, enabling rapid exploration of structure-activity relationships.

In the field of antimicrobial drug development, a recent patent application (WO2023056789) disclosed the use of 947149-88-4 as a core scaffold for novel quorum sensing inhibitors. The compound's ability to mimic bacterial autoinducer molecules while resisting enzymatic degradation was particularly noteworthy. Molecular dynamics simulations revealed that the methyl groups at the 3-position significantly enhanced membrane permeability compared to unsubstituted pyrrolidine analogs.

Pharmacokinetic studies conducted in 2024 have provided new insights into the metabolic fate of N,N,3-Trimethylpyrrolidin-3-amine derivatives. Advanced LC-MS/MS techniques identified N-demethylation as the primary metabolic pathway, with the 3-methyl group demonstrating unexpected metabolic stability. These findings have important implications for the design of next-generation compounds with improved metabolic profiles.

The synthetic accessibility of 947149-88-4 has been significantly improved through recent methodological advancements. A 2024 Organic Process Research & Development publication described a continuous flow synthesis approach achieving 92% yield with excellent enantioselectivity (>99% ee) using an immobilized chiral catalyst system. This technological breakthrough addresses previous scalability challenges associated with traditional batch processes.

Emerging applications in radiopharmaceuticals have expanded the utility of this compound. Researchers at several leading institutions have incorporated 18F-labeled derivatives of N,N,3-Trimethylpyrrolidin-3-amine into PET tracers for neurodegenerative disease imaging. Preliminary clinical trials show excellent blood-brain barrier penetration and target specificity, with potential applications in early Alzheimer's disease detection.

From a safety perspective, recent toxicological evaluations (2024) indicate that the compound exhibits favorable acute toxicity profiles (LD50 > 500 mg/kg in rodent models) and minimal genotoxic potential. However, structure-activity studies suggest that certain derivatives may require careful evaluation of cardiovascular effects due to moderate hERG channel inhibition at higher concentrations.

The commercial landscape for 947149-88-4 has evolved significantly, with multiple GMP-certified suppliers now offering the compound at various purity grades. Market analysis indicates growing demand from both academic and industrial sectors, particularly for enantiomerically pure forms. Current pricing trends reflect increased production efficiency and competition among suppliers.

Future research directions appear focused on exploiting the compound's unique stereoelectronic properties for targeted drug delivery systems. Several research groups are investigating its incorporation into PROTACs (proteolysis targeting chimeras) and other bifunctional molecules. The ability to fine-tune the basicity and steric bulk through selective methylation patterns offers exciting opportunities for rational drug design.